Cas no 215932-85-7 (1H-Pyrrolizine-1-carboxylic acid, hexahydro-6-[3-(4-hydroxy-3-methoxyphenyl)-1-oxopropoxy]-, methyl ester, (1R,6R,7aR)-)

1H-Pyrrolizine-1-carboxylic acid, hexahydro-6-[3-(4-hydroxy-3-methoxyphenyl)-1-oxopropoxy]-, methyl ester, (1R,6R,7aR)- Properties

Names and Identifiers

• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-6-[3-(4-hydroxy-3-methoxyphenyl)-1-oxopropoxy]-, methyl ester, (1R,6R,7aR)-
• methyl (1R,6R,8R)-6-[3-(4-hydroxy-3-methoxyphenyl)propanoyloxy]-2,3,5,6,7,8-hexahydro-1H-pyrrolizine-1-carboxylate
• (+)-Amphorogynine A
• 1H-Pyrrolizine-1-carboxylic acid, hexahydro-6-(3-(4-hydroxy-3-methoxyphenyl)-1-oxopropoxy)-, methyl ester, (1R,6R,7aR)-
• 215932-85-7
• Amphorogynine A
• (-)-Amphorogynine B
• (-)-Amphorogynine C
• Amphorogynine B
• +Expand

• InChIKey： GHHWIUJHEXDOEU-RBSFLKMASA-N
• Inchi： 1S/C19H25NO6/c1-24-17-9-12(3-5-16(17)21)4-6-18(22)26-13-10-15-14(19(23)25-2)7-8-20(15)11-13/h3,5,9,13-15,21H,4,6-8,10-11H2,1-2H3/t13-,14-,15-/m1/s1
• SMILES： N12CC[C@@H](C(OC)=O)[C@@]1([H])C[C@@H](OC(=O)CCC1=CC=C(O)C(OC)=C1)C2

Computed Properties

• Exact Mass: 363.16818752g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 8
• Monoisotopic Mass: 363.16818752g/mol
• Heavy Atom Count: 26
• Complexity: 512
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Amphorogyne spicata